Cas no 2639415-73-7 (tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate)
tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate
- 2639415-73-7
- EN300-27730648
-
- Inchi: 1S/C13H15BrN4O2/c1-13(2,3)20-12(19)9-7-17-18(11(9)15)10-5-4-8(14)6-16-10/h4-7H,15H2,1-3H3
- InChI Key: HTHWSILYLXQMOY-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=C1)N1C(=C(C=N1)C(=O)OC(C)(C)C)N
Computed Properties
- Exact Mass: 338.03784g/mol
- Monoisotopic Mass: 338.03784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 83Ų
tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27730648-0.05g |
tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate |
2639415-73-7 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-27730648-0.1g |
tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate |
2639415-73-7 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-27730648-0.25g |
tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate |
2639415-73-7 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-27730648-0.5g |
tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate |
2639415-73-7 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-27730648-1.0g |
tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate |
2639415-73-7 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-27730648-2.5g |
tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate |
2639415-73-7 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-27730648-5.0g |
tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate |
2639415-73-7 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 | |
| Enamine | EN300-27730648-10.0g |
tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate |
2639415-73-7 | 95.0% | 10.0g |
$3622.0 | 2025-03-19 | |
| Enamine | EN300-27730648-1g |
tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate |
2639415-73-7 | 1g |
$842.0 | 2023-09-10 | ||
| Enamine | EN300-27730648-5g |
tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate |
2639415-73-7 | 5g |
$2443.0 | 2023-09-10 |
tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate
Introduction to tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2639415-73-7)
tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2639415-73-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The compound's structure includes a tert-butyl group, an amino group, and a bromopyridine moiety, which collectively contribute to its chemical and biological properties.
The tert-butyl group is known for its steric hindrance and stability, making it a valuable substituent in many organic syntheses. This group can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. The amino group, on the other hand, provides a functional handle for further derivatization and can participate in hydrogen bonding interactions with biological targets. The bromopyridine moiety introduces halogenation and aromaticity, which can influence the compound's reactivity and binding affinity to specific receptors.
Recent studies have highlighted the importance of tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate in the context of drug discovery. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the bromopyridine moiety plays a critical role in enhancing the compound's selectivity and potency, making it a promising lead for further optimization.
In another study, scientists investigated the pharmacokinetic properties of tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate. The results showed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential as an oral therapeutic agent. The tert-butyl group was found to significantly improve the compound's metabolic stability, while the amino group contributed to its solubility and bioavailability.
The synthetic route to tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate has been well-documented in several research papers. One common approach involves the reaction of tert-butyl pyrazole carboxylate with 5-bromo-2-chloropyridine in the presence of a suitable base. This method yields high purity and good yields, making it suitable for large-scale synthesis. The versatility of this synthetic pathway allows for easy modification of the molecule by introducing different substituents at various positions.
The biological activity of tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate has been explored in various cellular assays. In vitro studies have demonstrated that this compound can effectively inhibit the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival. Additionally, preliminary animal studies have shown that the compound exhibits low toxicity and good tolerability at therapeutic doses.
One of the key challenges in developing tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate as a drug candidate is optimizing its pharmacological properties while minimizing potential side effects. Researchers are currently investigating strategies to enhance its selectivity and reduce off-target effects. For example, modifying the amino group or introducing additional functional groups can help fine-tune the compound's binding affinity to specific receptors.
In conclusion, tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2639415-73-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.
2639415-73-7 (tert-butyl 5-amino-1-(5-bromopyridin-2-yl)-1H-pyrazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)